Cas no 898779-03-8 (3-Carboethoxy-3'-(1,3-dioxolan-2-yl)benzophenone)

• Product Name: 3-Carboethoxy-3'-(1,3-dioxolan-2-yl)benzophenone
• CAS No: 898779-03-8
• MF: C₁₉H₁₈O₅
• MW: 326.343225955963
• MDL: MFCD07699956
• CID: 1948108
• PubChem ID: 24726660
• Update Time: 2025-05-25

3-Carboethoxy-3'-(1,3-dioxolan-2-yl)benzophenone Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[3-(1,3-dioxolan-2-yl)benzoyl]benzoate
• 3-carboethoxy-3'-(1,3-dioxolan-2-yl)benzophenone
• CTK5G5790
• AG-H-65906
• KB-181316
• MFCD07699956
• AKOS016022133
• 898779-03-8
• DTXSID20645053
• 3-Carboethoxy-3'-(1,3-dioxolan-2-yl)benzophenone

• MDL： MFCD07699956
• Inchi： 1S/C19H18O5/c1-2-22-18(21)15-7-3-5-13(11-15)17(20)14-6-4-8-16(12-14)19-23-9-10-24-19/h3-8,11-12,19H,2,9-10H2,1H3
• InChI Key： PEZPMOLZSRKHRL-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC=C(C(C2C=CC=C(C(=O)OCC)C=2)=O)C=1

Computed Properties

• Exact Mass: 326.11500
• Monoisotopic Mass: 326.11542367Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83000
• LogP: 3.13970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3-Carboethoxy-3'-(1,3-dioxolan-2-yl)benzophenone

Latest Research Insights on 3-Carboethoxy-3'-(1,3-dioxolan-2-yl)benzophenone (CAS: 898779-03-8) in Chemical Biology and Pharmaceutical Applications

3-Carboethoxy-3'-(1,3-dioxolan-2-yl)benzophenone (CAS: 898779-03-8) is a specialized chemical intermediate gaining attention in pharmaceutical and chemical biology research due to its unique structural features and potential applications in drug discovery. Recent studies have explored its utility as a building block for synthesizing complex molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This compound's benzophenone core and dioxolane moiety offer versatile reactivity, making it valuable for constructing pharmacophores with enhanced biological activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 898779-03-8 as a key intermediate to develop compounds showing improved selectivity and pharmacokinetic properties compared to existing BTK inhibitors. The study highlighted the importance of the dioxolane group in modulating the compound's metabolic stability, with derivatives exhibiting extended half-lives in preclinical models.

In chemical biology applications, recent work has focused on using 3-Carboethoxy-3'-(1,3-dioxolan-2-yl)benzophenone as a photoaffinity labeling probe. Its benzophenone moiety can form covalent bonds with target proteins upon UV irradiation, making it valuable for target identification and protein-protein interaction studies. A 2024 Nature Chemical Biology paper described its successful application in mapping the binding sites of small molecule modulators in complex proteomes.

The synthetic accessibility of 898779-03-8 has been improved through recent methodological advances. A 2023 Organic Process Research & Development report detailed an optimized, scalable synthesis route with improved yield (78% overall) and reduced environmental impact through green chemistry principles. This development is particularly significant for potential industrial-scale production of derivatives for pharmaceutical applications.

Emerging research suggests potential applications beyond traditional small molecule drugs. A recent ACS Nano publication explored the use of 3-Carboethoxy-3'-(1,3-dioxolan-2-yl)benzophenone derivatives in nanoparticle drug delivery systems, where the compound's chemical handles facilitate conjugation to various nanocarriers while maintaining drug loading capacity and release profiles.

Future research directions for this compound include exploration of its chiral derivatives for asymmetric synthesis applications and further investigation of its photochemical properties for advanced materials applications. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important tool in chemical biology and medicinal chemistry research in the coming years.